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Compound of Interest

Compound Name: PF-05381941

Cat. No.: B15611498

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-05381941 is a potent, dual inhibitor of Transforming Growth Factor-β-Activated Kinase 1

(TAK1) and p38α mitogen-activated protein kinase (MAPK).[1][2][3] By targeting these two key

enzymes in inflammatory signaling pathways, PF-05381941 serves as a valuable tool for

research in inflammation, immunology, and oncology. These application notes provide detailed

information on the physicochemical properties, solubility, and preparation of PF-05381941 for in

vitro and in vivo studies.

Physicochemical Properties
A summary of the key physicochemical properties of PF-05381941 is provided in the table

below for easy reference.
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Property Value Source

IUPAC Name

N-(1-tert-butyl-5-(6-fluoro-4-(4-

methylpiperazin-1-yl)pyridin-2-

yl)-1H-pyrazol-4-yl)-N'-(4-

methyl-1H-imidazol-2-yl)urea

N/A

Molecular Formula C27H26N6O2 MedchemExpress

Molecular Weight 466.53 g/mol MedchemExpress

CAS Number 1474022-02-0 [2][3]

Appearance
Off-white to brown solid

powder
MedchemExpress

Purity >99% N/A

LogP (predicted) 3.2 N/A

pKa (predicted) Basic pKa: 7.8 N/A

Melting Point Not available N/A

Solubility
PF-05381941 exhibits varying solubility depending on the solvent system. The following table

summarizes its solubility in common solvents and formulations. It is important to note that for

aqueous-based solutions, the use of co-solvents and excipients is necessary to achieve

desired concentrations.
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Solvent/Solvent System Solubility Notes

DMSO ≥ 100 mg/mL (≥ 214.35 mM)

Ultrasonic assistance may be

required. Use freshly opened,

anhydrous DMSO as it is

hygroscopic.

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (≥ 5.36 mM) Results in a clear solution.

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (≥ 5.36 mM) Results in a clear solution.

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.39 mg/mL (≥ 2.98 mM) Results in a clear solution.

Preparation of Stock and Working Solutions:
Experimental Protocols
Proper preparation of PF-05381941 solutions is critical for experimental success. Below are

detailed protocols for preparing stock and working solutions for in vitro and in vivo applications.

Preparation of a 10 mM DMSO Stock Solution
Materials:

PF-05381941 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Protocol:

Weigh out the desired amount of PF-05381941 powder using an analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.67 mg of PF-05381941.
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Add the weighed PF-05381941 to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube. For a 10 mM solution from 4.67

mg, add 1 mL of DMSO.

Vortex the mixture thoroughly for 2-5 minutes until the powder is completely dissolved.

If dissolution is slow, briefly sonicate the solution in an ultrasonic bath.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

Preparation of an Aqueous Formulation for In Vivo
Studies (Example)
This protocol describes the preparation of a vehicle formulation containing 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.

Materials:

PF-05381941

Anhydrous DMSO

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Protocol:

Prepare a concentrated stock solution of PF-05381941 in DMSO (e.g., 25 mg/mL).
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To prepare 1 mL of the final formulation, add 100 µL of the 25 mg/mL PF-05381941 DMSO

stock solution to a sterile tube.

Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and vortex again until the solution is homogeneous.

Add 450 µL of sterile saline to the mixture and vortex one final time to ensure a clear and

uniform solution.

This protocol yields a 2.5 mg/mL solution of PF-05381941. The final concentration can be

adjusted by altering the concentration of the initial DMSO stock.

Chemical Synthesis
A detailed, step-by-step experimental protocol for the chemical synthesis of PF-05381941 is

not readily available in the public domain. The synthesis of complex heterocyclic molecules like

PF-05381941 typically involves a multi-step process. A plausible, though unconfirmed, high-

level retrosynthetic analysis is presented below. The synthesis would likely involve the

formation of the substituted pyrazole and pyridine cores, followed by their coupling and

subsequent elaboration to introduce the urea and imidazole moieties.

Retrosynthetic Analysis of PF-05381941

PF-05381941 Urea Formation

Amine Precursor

Imidazole Precursor

Suzuki Coupling Pyrazole Boronic Ester

Pyridine Halide

Pyrazole Synthesis

Pyridine Synthesis

Simpler Starting Materials

Simpler Starting Materials

Click to download full resolution via product page

A high-level retrosynthetic analysis for PF-05381941.

Signaling Pathway
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PF-05381941 exerts its biological effects by inhibiting the TAK1 and p38α kinases. These

kinases are central components of signaling cascades that are activated by various

extracellular stimuli, including pro-inflammatory cytokines like TNF-α and IL-1β, as well as

cellular stress. Inhibition of TAK1 and p38α by PF-05381941 can block the downstream

activation of transcription factors such as NF-κB and AP-1, leading to the suppression of

inflammatory gene expression.

TAK1/p38α Signaling Pathway and Inhibition by PF-05381941

Pro-inflammatory Stimuli
(e.g., TNF-α, IL-1β)

Receptor Activation

TAK1

MKK3/6

p38α

Downstream Transcription Factors
(e.g., NF-κB, AP-1)

Inflammatory Gene Expression

PF-05381941
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Inhibition of the TAK1/p38α signaling pathway by PF-05381941.

Storage and Stability
Solid: Store at -20°C for up to 3 years.

Stock Solutions: Store in aliquots at -20°C for up to 1 month or at -80°C for up to 6 months to

prevent degradation from repeated freeze-thaw cycles.[1]

Disclaimer: PF-05381941 is for research use only and is not intended for human or veterinary

use. Always handle the compound in a well-ventilated area and wear appropriate personal

protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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